Cas no 1097805-12-3 (4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline)
4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline Chemical and Physical Properties
Names and Identifiers
-
- 1097805-12-3
- EN300-74456
- 4-chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline
- CS-0260066
- AKOS009360367
- 4-chloro-3-[(2-methylbenzimidazol-1-yl)methyl]aniline
- Z394691586
- 4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline
-
- Inchi: 1S/C15H14ClN3/c1-10-18-14-4-2-3-5-15(14)19(10)9-11-8-12(17)6-7-13(11)16/h2-8H,9,17H2,1H3
- InChI Key: KXRLDAQDFLIDQT-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1CN1C(C)=NC2C=CC=CC1=2)N
Computed Properties
- Exact Mass: 271.088
- Monoisotopic Mass: 271.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- XLogP3: 3.4
4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C370388-25mg |
4-Chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline |
1097805-12-3 | 25mg |
$ 70.00 | 2022-04-28 | ||
| TRC | C370388-50mg |
4-Chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline |
1097805-12-3 | 50mg |
$ 95.00 | 2022-04-28 | ||
| TRC | C370388-250mg |
4-Chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline |
1097805-12-3 | 250mg |
$ 365.00 | 2022-04-28 | ||
| Enamine | EN300-74456-0.05g |
4-chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline |
1097805-12-3 | 95.0% | 0.05g |
$88.0 | 2025-03-21 | |
| Enamine | EN300-74456-0.1g |
4-chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline |
1097805-12-3 | 95.0% | 0.1g |
$132.0 | 2025-03-21 | |
| Enamine | EN300-74456-0.25g |
4-chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline |
1097805-12-3 | 95.0% | 0.25g |
$188.0 | 2025-03-21 | |
| Enamine | EN300-74456-0.5g |
4-chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline |
1097805-12-3 | 95.0% | 0.5g |
$353.0 | 2025-03-21 | |
| Enamine | EN300-74456-1.0g |
4-chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline |
1097805-12-3 | 95.0% | 1.0g |
$470.0 | 2025-03-21 | |
| Enamine | EN300-74456-2.5g |
4-chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline |
1097805-12-3 | 95.0% | 2.5g |
$923.0 | 2025-03-21 | |
| Enamine | EN300-74456-5.0g |
4-chloro-3-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]aniline |
1097805-12-3 | 95.0% | 5.0g |
$1364.0 | 2025-03-21 |
4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline
Introduction to 4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline (CAS No. 1097805-12-3)
4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline is a significant compound in the realm of pharmaceutical chemistry, characterized by its complex molecular structure and versatile applications. This compound, identified by the CAS number 1097805-12-3, has garnered attention due to its potential in the development of novel therapeutic agents. The presence of a chloro substituent and a 2-methyl-1H-1,3-benzodiazol-1-yl moiety in its molecular framework imparts unique chemical properties that make it a valuable scaffold for further medicinal chemistry exploration.
The structural motif of 4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline encompasses a benzodiazole core, which is well-documented for its role in various pharmacological activities. Benzodiazole derivatives are widely studied for their anxiolytic, sedative, and muscle relaxant properties. The introduction of a chloro group at the 4-position enhances the electrophilicity of the molecule, making it more reactive in nucleophilic substitution reactions. This reactivity is particularly useful in the synthesis of more complex derivatives aimed at modulating specific biological targets.
Recent advancements in drug discovery have highlighted the importance of 4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline as a key intermediate in the synthesis of small-molecule inhibitors. Its benzodiazole component interacts with various enzymes and receptors, offering a basis for developing drugs that target neurological and cardiovascular disorders. For instance, studies have shown that modifications at the 2-position of the benzodiazole ring can influence binding affinity to certain protein targets, making this compound a promising candidate for further optimization.
The 2-methyl group in the benzodiazolyl moiety contributes to the steric and electronic properties of the molecule, affecting its solubility and metabolic stability. This feature is particularly relevant in pharmaceutical design, where optimizing these properties can enhance drug bioavailability and reduce side effects. Researchers have been exploring ways to leverage this structural feature to develop more effective and selective therapeutic agents.
In terms of synthetic methodologies, 4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline can be synthesized through multi-step organic reactions involving functional group transformations such as chlorination and nucleophilic aromatic substitution. The chloro substituent at the 4-position serves as a reactive site for further derivatization, allowing chemists to introduce additional functional groups or linkages as needed for specific pharmacological applications.
The pharmaceutical industry has been increasingly interested in exploring novel derivatives of benzodiazole-based compounds due to their potential therapeutic benefits. 4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline exemplifies this trend by serving as a versatile scaffold for drug development. Researchers are investigating its potential use in treating conditions such as anxiety disorders, insomnia, and even certain types of pain syndromes. The compound's ability to interact with multiple biological pathways makes it an attractive candidate for further exploration.
One of the most exciting aspects of working with 4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-ylmethylaniline is its adaptability in medicinal chemistry. By modifying different parts of its structure, scientists can fine-tune its pharmacological profile to meet specific therapeutic needs. For example, altering the substituents on the benzodiazole ring or introducing new functional groups can significantly impact its biological activity and selectivity.
The use of computational methods has also played a crucial role in understanding the behavior of 4-Chloro-3-(2-methyl-H)-benzodiazol-lmethylaniline in biological systems. Molecular modeling techniques allow researchers to predict how this compound might interact with target proteins and enzymes, providing valuable insights into its potential efficacy and safety profile. These computational approaches are often used in conjunction with experimental data to guide the design of more effective drug candidates.
In conclusion,4-Chloro--(Z--methyl-lH-l,-b~nz~d~az~l-l--ylmethyianilme (CAS No. 1097805--12--3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further. The combination of experimental synthesis and computational analysis offers a powerful approach to unlocking its full pharmacological potential. By leveraging these advanced techniques, scientists can push the boundaries of what is possible in medicinal chemistry and develop safer, more effective treatments for various diseases.
1097805-12-3 (4-Chloro-3-(2-methyl-1H-1,3-benzodiazol-1-yl)methylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)